Cas no 2172242-65-6 (2-(3,3-dimethylbutyl)oxolane-2-carbaldehyde)

• Product Name: 2-(3,3-dimethylbutyl)oxolane-2-carbaldehyde
• CAS No: 2172242-65-6
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6069678
• PubChem ID: 165874498
• Update Time: 2025-05-26

2-(3,3-dimethylbutyl)oxolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-dimethylbutyl)oxolane-2-carbaldehyde
• EN300-1622658
• 2172242-65-6

• Inchi： 1S/C11H20O2/c1-10(2,3)6-7-11(9-12)5-4-8-13-11/h9H,4-8H2,1-3H3
• InChI Key： NVUQXXZYNOGQAJ-UHFFFAOYSA-N
• SMILES： O1CCCC1(C=O)CCC(C)(C)C

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(3,3-dimethylbutyl)oxolane-2-carbaldehyde

Introduction to 2-(3,3-dimethylbutyl)oxolane-2-carbaldehyde (CAS No. 2172242-65-6)

2-(3,3-dimethylbutyl)oxolane-2-carbaldehyde, with the CAS number 2172242-65-6, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its distinctive oxolane ring and a substituted aldehyde functional group, which confer it with a range of interesting properties and reactivity profiles.

The molecular formula of 2-(3,3-dimethylbutyl)oxolane-2-carbaldehyde is C₁₁H₁₈O₂, and its molecular weight is approximately 186.25 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the formation of the oxolane ring and the introduction of the aldehyde group. These synthetic pathways are crucial for understanding the compound's behavior in different chemical environments and its potential for further derivatization.

In terms of physical properties, 2-(3,3-dimethylbutyl)oxolane-2-carbaldehyde is a colorless liquid at room temperature with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but has limited solubility in water. The compound's boiling point and melting point are not widely reported in the literature, but these properties can be determined through standard analytical techniques.

The chemical reactivity of 2-(3,3-dimethylbutyl)oxolane-2-carbaldehyde is primarily driven by its aldehyde functional group. Aldehydes are known for their electrophilic nature, making them susceptible to nucleophilic attack. This reactivity allows the compound to participate in a variety of chemical reactions, such as condensation reactions with amines to form imines, reduction to alcohols using reducing agents like sodium borohydride (NaBH₄), and oxidation to carboxylic acids using oxidizing agents like potassium permanganate (KMnO₄). These reactions are fundamental in organic synthesis and can be utilized to create more complex molecules with specific functionalities.

In the context of pharmaceutical research, 2-(3,3-dimethylbutyl)oxolane-2-carbaldehyde has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of new drugs targeting various diseases. For instance, researchers have investigated its use in the synthesis of anti-inflammatory agents and antiviral compounds. The compound's ability to undergo selective functionalization makes it a valuable starting material for the design of novel therapeutic agents.

Beyond pharmaceutical applications, 2-(3,3-dimethylbutyl)oxolane-2-carbaldehyde has also found utility in materials science. Its unique chemical structure allows it to be incorporated into polymers and other materials with tailored properties. For example, it can be used as a monomer or cross-linking agent in the synthesis of advanced polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as electronics, automotive, and aerospace.

The environmental impact of 2-(3,3-dimethylbutyl)oxolane-2-carbaldehyde is another important consideration. While detailed studies on its ecotoxicity are limited, preliminary assessments suggest that it has low toxicity to aquatic organisms when used within recommended concentrations. However, proper handling and disposal practices should be followed to minimize any potential environmental risks.

In conclusion, 2-(3,3-dimethylbutyl)oxolane-2-carbaldehyde (CAS No. 2172242-65-6) is a versatile compound with a wide range of applications in pharmaceutical research and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility in various scientific and industrial fields.